BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Minimizing
Mesosulfuron-methyl Spray Drift

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mesosulfuron-methyl!

Cat. No.: B1676312

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
mesosulfuron-methyl. The information is designed to address specific issues that may be
encountered during experimental applications, with a focus on preventing off-target spray drift.

Frequently Asked Questions (FAQSs)

Q1: What is mesosulfuron-methyl spray drift and why is it a concern?

Al: Mesosulfuron-methyl spray drift is the physical movement of airborne spray droplets from
the intended target area to non-target locations during application.[1][2] This is a significant
concern as even small amounts of mesosulfuron-methyl can cause severe damage to
sensitive non-target crops and other plants.[3][4] Applicators are legally responsible for any
damage caused by off-target drift.[5]

Q2: What are the primary factors influencing mesosulfuron-methyl spray drift?

A2: The main factors influencing spray drift can be categorized into equipment/application
parameters and environmental conditions.[6][7] Key factors include droplet size, boom height,
spray pressure, wind speed and direction, temperature, and relative humidity.[8][9] Operator
skill and care are also crucial in mitigating drift.[6]

Q3: How does nozzle selection impact spray drift?
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A3: Nozzle selection is the most critical factor in controlling spray drift.[5][10] Different nozzles
produce varying droplet size spectrums.[11][12] Drift-reducing nozzles, such as air induction
(Al) or venturi nozzles, are designed to produce larger, coarser droplets with fewer fine droplets
(less than 150-200 microns in diameter) that are most prone to drift.[2][13][14] For example, an
air induction flat fan nozzle can reduce drift-prone droplets by 80% or more compared to a
standard flat fan nozzle.[13]

Q4: What is the optimal boom height to minimize drift?

A4: The boom should be set to the lowest possible height that still allows for proper spray
pattern overlap.[2] A higher boom increases the distance spray droplets must travel, making
them more susceptible to wind and evaporation.[2][15] For instance, increasing boom height
from 50 cm to 70 cm above the target can increase drift four-fold.[15] Always follow the height
recommendations provided by the nozzle manufacturer.[16]

Q5: How do wind speed and direction affect spray drift?

A5: Wind speed is a major factor in spray drift.[8][16] High winds will carry spray droplets off-
target.[16] Conversely, completely calm conditions (zero wind) are also not recommended as
they may indicate a temperature inversion, which can trap fine spray particles and allow them
to move long distances.[1][17] The ideal wind speed for spraying is a gentle but steady breeze
of 3 to 10 miles per hour (approximately 5 to 16 km/h), blowing away from any sensitive areas.
[16][18]

Q6: Can adjuvants help in reducing mesosulfuron-methyl spray drift?

A6: Yes, certain adjuvants, known as drift control or drift reduction agents, can be effective.[19]
[20] These adjuvants work by increasing the viscosity of the spray solution, which results in a
larger droplet size spectrum and fewer drift-prone fine droplets.[20] Some drift control adjuvants
can reduce the number of driftable spray droplets by about 50%, depending on the nozzle and
product used.[19] It is important to ensure compatibility between the drift reduction agent and
the chosen nozzle type.[20]

Q7: What are buffer zones and are they required for mesosulfuron-methyl application?

A7: A buffer zone is an untreated area left between the treatment area and sensitive non-target
areas to mitigate the effects of spray drift.[18][21] The requirement and size of a buffer zone for
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mesosulfuron-methyl applications can depend on local regulations and the proximity to
sensitive plant communities.[3] For example, a 50-foot untreated buffer may be required
between the treatment area and native plant communities for ground applications.[3] European
studies have suggested that buffer zones of at least 3 meters can help reduce the risk to non-
target plants.[4]

Troubleshooting Guide

Problem: I'm observing damage to susceptible non-target plants downwind, even though |
sprayed when wind speeds were low.

o Possible Cause 1: Temperature Inversion. Spraying during a temperature inversion can trap
fine spray droplets in a layer of cool air near the ground, allowing them to move laterally over
long distances with very light winds.[1][17] Inversions are common during late evening, night,
and early morning hours.[9]

o Solution: Avoid spraying during calm, clear nights and early mornings. Use a smoke
generator or observe dust movement to check for the presence of an inversion. If smoke
or dust hangs in the air and moves laterally without dissipating, an inversion is likely
present.

» Possible Cause 2: Incorrect Droplet Size. Even at low wind speeds, very fine droplets (<150
microns) can remain suspended in the air long enough to drift off-target.[1][15]

o Solution: Ensure you are using a drift-reducing nozzle (e.g., air induction) that produces a
medium to coarse droplet size.[2] Operate the nozzle within its recommended pressure
range; excessively high pressure can create more fine droplets.[2][5]

Problem: My experimental results are inconsistent, and | suspect uneven application due to
drift.

¢ Possible Cause 1: High Boom Height. An inconsistent or excessively high boom allows for
greater potential for drift and uneven deposition on the target.[2][15]

o Solution: Maintain a consistent and low boom height across the entire application area.[15]
The optimal height is determined by nozzle spacing and spray angle to ensure uniform
coverage.[21]
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e Possible Cause 2: High Ground Speed. Increasing the sprayer's travel speed can lead to an
erratic spray pattern and make it difficult to maintain a consistent boom height, both of which
contribute to drift and uneven application.[22]

o Solution: Reduce your ground speed. Slower operating speeds generally improve spray
coverage and reduce drift potential.[17]

Problem: I'm using a drift-reducing nozzle, but still experiencing significant drift.

e Possible Cause: High Spray Pressure. While drift-reducing nozzles are effective, operating
them at pressures above their recommended range can defeat their purpose by increasing
the percentage of fine, driftable droplets.[2][5]

o Solution: Always operate nozzles within the manufacturer's recommended pressure range.
[9] If you need to increase your spray volume, it is better to switch to a larger nozzle size
rather than increasing the pressure.[2]

Quantitative Data on Spray Drift Mitigation

The following tables summarize quantitative data on factors influencing spray drift. While
specific data for mesosulfuron-methyl is limited, the principles and data from similar
herbicides are highly relevant.

Table 1: Effect of Nozzle Type on Driftable Droplets
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Reduction in Drift-
Prone Droplets

Nozzle Type Technology Reference
(Compared to
Standard Flat-Fan)
Reduces internal
Pre-orifice Flat Fan nozzle pressure 50% or more [13]
before the final orifice.
- Reduces drift-prone
Utilizes a turbulence ) )
particles while
Turbo TeeJet chamber to produce o [5]
maintaining good
larger droplets.
coverage.
Incorporates air into
Air Induction (Al) / the spray liquid to
80% or more [13]

Venturi

create larger, air-filled

droplets.

Table 2: Wind Tunnel Data on Nozzle Performance and Drift

Data from a study simulating drift of a sulfonylurea herbicide tank mixture at a wind speed of

4.4 m/s.[23]
Tracer Tracer
Percentage .. ..
Droplet . Deposition Deposition
. of Driftable
Nozzle Type Classificati at 4m at 12m Reference
Droplets . .
on Downwind Downwind
(<150 pm)
(nglcm?) (nglcm?)
Extended )
Fine 16% 203 >0 [23]
Range (XR)
Turbo TeeJet
Induction Coarse 0.3% <20 0 [23]
(TTI)

Table 3: Impact of Application Parameters on Drift Potential
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Application Factor

Favors Less Drift

Favors More Drift

Reference

Droplet Size > 225 microns < 225 microns [1]
Boom Height Lower Higher [1]
Spray Pressure Lower Higher [1]
Travel Speed < 6 mph > 6 mph [1]

Experimental Protocols

Protocol: Wind Tunnel Assay for Measuring
Mesosulfuron-methyl Spray Drift Potential

This protocol provides a detailed methodology for quantifying the spray drift of a
mesosulfuron-methyl formulation under controlled laboratory conditions.

1. Objective: To determine the downwind deposition of mesosulfuron-methyl applied with

different nozzle types and pressures in a low-speed wind tunnel.

2. Materials:

o Low-speed wind tunnel with adjustable wind speed.

o Track sprayer system to move the nozzle at a constant speed.

» Mesosulfuron-methyl formulation and appropriate adjuvants.

» Nozzles for testing (e.g., standard flat-fan vs. air induction).

« Atrtificial collectors: Mylar cards, water-sensitive paper, or petri dishes.[11][23]

o High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS)

for quantification of mesosulfuron-methyl.[24]

o Anemometer to verify wind speed.

3. Experimental Setup:
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Set the wind tunnel to a constant wind speed representative of field conditions (e.g., 4.4
m/s).[11][23]

Install the track sprayer system with the selected nozzle positioned at a fixed height above
the tunnel floor.

Place atrtificial collectors at set distances downwind from the point of application (e.g., 2, 4, 6,
9, and 12 meters).[11][23] Arrange multiple collectors at each distance to ensure replication.

Place a set of collectors directly under the sprayer path to measure the in-swath deposition,
which will be used for normalization.

. Spray Application:

Prepare the mesosulfuron-methyl spray solution according to the desired experimental
concentration. Include a tracer dye if visual analysis on water-sensitive paper is also being
performed.

Set the sprayer to the desired operating pressure (e.g., 276 kPa / 40 psi).[23]

Activate the wind tunnel and allow the airflow to stabilize.

Conduct the spray application by moving the nozzle along the track at a constant speed.

Repeat the application for each nozzle type and pressure combination being tested, using a
new set of collectors for each run.

. Sample Collection and Analysis:

After application, carefully retrieve the artificial collectors.

For collectors intended for chemical analysis (e.g., Mylar cards, petri dishes), wash the
surface with a known volume of an appropriate solvent (e.g., acetonitrile/water mixture) to
extract the deposited mesosulfuron-methyl.

Analyze the solvent washes using a validated HPLC-MS/MS method to quantify the amount
of mesosulfuron-methyl per collector.[24]
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o For water-sensitive paper, allow them to dry and then digitally scan the cards. Use image
analysis software to determine droplet density and percent coverage.

6. Data Presentation and Interpretation:
o Calculate the amount of mesosulfuron-methyl deposited per unit area for each collector.
o Express the downwind drift deposition as a percentage of the in-swath application rate.

» Plot the drift deposition against the downwind distance for each nozzle/pressure combination
to visualize the drift curve.

» Statistically analyze the data to determine significant differences in drift potential between the
tested application parameters.

Visualizations
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Pre-Application Planning

Start: Plan Mesosulfuron-methyl Application

Consult Product Label for Requirements

:

Assess Environmental Conditions & Forecast

:

Identify Sensitive Non-Target Areas

Equipmgnt Setup

Select Drift-Reducing Nozzle (e.g., Al)

'

Set Lowest Effective Pressure

:

Set Lowest Effective Boom Height

Consider Drift Reduction Adjuvant

Application Execution

Final Weather Check (Wind < 10 mph, No Inversion

Favorable Unfavorgble

Proceed with Application STOP - Conditions Unfavorable

Click to download full resolution via product page

Caption: Decision workflow for minimizing mesosulfuron-methyl spray drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ucanr.edu [ucanr.edu]

2. corn-states.com [corn-states.com]
3. cdms.net [cdms.net]

4. apvma.gov.au [apvma.gov.au]

5. Environmental Farm Plan - Nova Scotia Federation of Agriculture [nsfa-fane.ca]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1676312?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676312?utm_src=pdf-custom-synthesis
https://ucanr.edu/sites/default/files/2012-01/135186.pdf
https://www.corn-states.com/app/uploads/2018/07/Minimizing-Off-Target-Drift-of-Herbicides-RRPlus.pdf
http://www.cdms.net/ldat/ld6JH000.pdf
https://www.apvma.gov.au/sites/default/files/publication/13856-prs-mesosulfuron.pdf
https://nsfa-fane.ca/efp-program/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

6. Five Tips to Reduce Spray Drift | Agronomic Crops Network [agcrops.osu.edu]

7. researchgate.net [researchgate.net]

8. Agrochemical spray drift; assessment and mitigation--a review - PubMed
[pubmed.ncbi.nim.nih.gov]

e 9. Management of Pesticide Spray Drift - Canada.ca [canada.ca]
e 10. shop.iastate.edu [shop.iastate.edu]

e 11. Plant Protection Science: Particle drift potential of mesotrione and rimsulfuron plus
thifensulfuron-methyl tank mixture in a low-speed wind tunnel [pps.agriculturejournals.cz]

e 12. "Particle Drift Potential of Mesotrione and Rimsulfuron Plus Thifensulf" by Milan Brankov,
Guilherme Sousa Alves et al. [digitalcommons.unl.edu]

» 13. Spray Application Technology: Selecting Spray Nozzles with Drift-Reducing Technology |
NDSU Agriculture [ndsu.edu]

e 14, uaex.uada.edu [uaex.uada.edu]

e 15. youtube.com [youtube.com]

e 16. PI1232/P1232: Managing Pesticide Drift [edis.ifas.ufl.edu]
» 17. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
e 18. agriculture.vic.gov.au [agriculture.vic.gov.au]

e 19. saskpulse.com [saskpulse.com]

e 20. Crop Protection Network [cropprotectionnetwork.org]

o 21. topps-life.org [topps-life.org]

o 22. fbn.com [fbn.com]

e 23. digitalcommons.unl.edu [digitalcommons.unl.edu]

e 24. epa.gov [epa.gov]

 To cite this document: BenchChem. [Technical Support Center: Minimizing Mesosulfuron-
methyl Spray Drift]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676312#minimizing-mesosulfuron-methyl-spray-
drift-to-non-target-crops]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://agcrops.osu.edu/newsletter/corn-newsletter/five-tips-reduce-spray-drift
https://www.researchgate.net/publication/263353170_Influence_of_spray_characteristics_on_potential_spray_drift_of_field_crop_sprayers_A_literature_review
https://pubmed.ncbi.nlm.nih.gov/20981606/
https://pubmed.ncbi.nlm.nih.gov/20981606/
https://www.canada.ca/en/health-canada/services/consumer-product-safety/pesticides-pest-management/growers-commercial-users/drift-mitigation/management-pesticide-spray-drift.html
https://shop.iastate.edu/extension/farm-environment/crops-and-soils/pest-management/ipm68.html
http://pps.agriculturejournals.cz/artkey/pps-202303-0008_particle-drift-potential-of-mesotrione-and-rimsulfuron-plus-thifensulfuron-methyl-tank-mixture-in-a-low-speed-w.php
http://pps.agriculturejournals.cz/artkey/pps-202303-0008_particle-drift-potential-of-mesotrione-and-rimsulfuron-plus-thifensulfuron-methyl-tank-mixture-in-a-low-speed-w.php
https://digitalcommons.unl.edu/westcentresext/131/
https://digitalcommons.unl.edu/westcentresext/131/
https://www.ndsu.edu/agriculture/extension/publications/spray-application-technology-selecting-spray-nozzles-drift-reducing
https://www.ndsu.edu/agriculture/extension/publications/spray-application-technology-selecting-spray-nozzles-drift-reducing
https://www.uaex.uada.edu/publications/pdf/FSA2179.pdf
https://www.youtube.com/watch?v=MnhvLTHyWcI
https://edis.ifas.ufl.edu/publication/PI232
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2023%2Fsc-hc%2FH139-50-2023-eng.pdf
https://agriculture.vic.gov.au/farm-management/chemicals/spraying-agricultural-chemicals/managing-spray-drift
https://saskpulse.com/resources/adjuvants-what-they-do-and-how-they-do-it/
https://cropprotectionnetwork.org/publications/adjuvants-with-herbicides-when-and-why-they-are-needed
https://www.topps-life.org/uploads/8/0/0/3/8003583/en_drift_book.pdf
https://www.fbn.com/community/blog/minimize-spray-drift
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1130&context=westcentresext
https://www.epa.gov/sites/default/files/2019-12/documents/122009_49829801_der-fate_850.6100_12-20-16.pdf
https://www.benchchem.com/product/b1676312#minimizing-mesosulfuron-methyl-spray-drift-to-non-target-crops
https://www.benchchem.com/product/b1676312#minimizing-mesosulfuron-methyl-spray-drift-to-non-target-crops
https://www.benchchem.com/product/b1676312#minimizing-mesosulfuron-methyl-spray-drift-to-non-target-crops
https://www.benchchem.com/product/b1676312#minimizing-mesosulfuron-methyl-spray-drift-to-non-target-crops
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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